2-Hydroxy-6-(4-hydroxymethylphenyl)pyridine, 95%

• IUPAC Name: 6-[4-(hydroxymethyl)phenyl]-1H-pyridin-2-one
• InChI: InChI=1S/C12H11NO2/c14-8-9-4-6-10(7-5-9)11-2-1-3-12(15)13-11/h1-7,14H,8H2,(H,13,15)
• InChI Key: UUFWHVPRPBHFKS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=O)NC(=C1)C2=CC=C(C=C2)CO
• Molecular Formula: C12H11NO2
• DSSTOX Substance ID: DTXSID90682612
• Molecular Weight: 201.22 g/mol
• CAS RN: 1111114-64-7

Description

2-Hydroxy-6-(4-hydroxymethylphenyl)pyridine, 95% (2H6HMP95) is an organic compound that has a wide range of applications in the scientific research field. It is a highly versatile compound that is used as a building block for the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and materials. 2H6HMP95 is also used as a reagent in various biochemical and physiological studies.

Scientific Research Applications

2-Hydroxy-6-(4-hydroxymethylphenyl)pyridine, 95% has a wide range of applications in the scientific research field. It is used as a building block for the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and materials. It is also used as a reagent in various biochemical and physiological studies. For example, 2-Hydroxy-6-(4-hydroxymethylphenyl)pyridine, 95% has been used in the synthesis of a novel series of compounds that have potential anti-tumor activity. It has also been used in the synthesis of a novel series of compounds that have potential anti-inflammatory activity.

Mechanism of Action

The mechanism of action of 2-Hydroxy-6-(4-hydroxymethylphenyl)pyridine, 95% is not fully understood. However, it is believed to act as a nucleophile, which is a molecule that is capable of forming covalent bonds with other molecules. This means that it can form bonds with other molecules, such as those found in proteins, nucleic acids, and lipids. This allows it to interact with these molecules and alter their structure and function.
Biochemical and Physiological Effects
2-Hydroxy-6-(4-hydroxymethylphenyl)pyridine, 95% has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that it has anti-inflammatory and anti-cancer properties. It has also been shown to inhibit the growth of certain bacteria and fungi. In addition, it has been shown to have antioxidant and neuroprotective effects.

Advantages and Limitations for Lab Experiments

2-Hydroxy-6-(4-hydroxymethylphenyl)pyridine, 95% has several advantages and limitations when used in laboratory experiments. One of the main advantages is that it is a highly versatile compound that can be used in a variety of applications. Another advantage is that it is relatively easy to synthesize and purify. However, one of the main limitations is that it is not very stable and can decompose over time.

Future Directions

There are several potential future directions for 2-Hydroxy-6-(4-hydroxymethylphenyl)pyridine, 95%. One potential direction is to explore its potential therapeutic applications. For example, further research could be conducted to investigate its potential anti-inflammatory and anti-cancer properties. Another potential direction is to explore its potential applications in materials science. For example, further research could be conducted to investigate its potential use as a catalyst in the synthesis of polymers and other materials. Finally, further research could be conducted to investigate its potential use as a reagent in biochemical and physiological studies.

Synthesis Methods

2-Hydroxy-6-(4-hydroxymethylphenyl)pyridine, 95% is synthesized using a two-step reaction. The first step involves the reaction of 4-hydroxybenzaldehyde with pyridine in the presence of a base, such as sodium hydroxide. This reaction results in the formation of 2-hydroxy-6-(4-hydroxymethylphenyl)pyridine. The second step involves the purification of the product using a recrystallization process. The purity of the product can be determined by measuring the melting point of the product.